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amine

Cat. No.: B111965 Get Quote

For Research Purposes Only

Introduction
Adamantan-1-ylmethyl-methyl-amine is a derivative of adamantane, a rigid, cage-like

hydrocarbon. The unique physicochemical properties of the adamantane moiety, such as its

lipophilicity and steric bulk, have made it a valuable scaffold in medicinal chemistry and drug

discovery. Adamantane derivatives have been investigated for a wide range of therapeutic

applications, including as antiviral agents and as modulators of central nervous system (CNS)

targets like sigma (σ) and N-methyl-D-aspartate (NMDA) receptors. This document provides an

overview of potential research applications and experimental protocols for Adamantan-1-
ylmethyl-methyl-amine.

Potential Research Applications
Based on the known biological activities of structurally related adamantane derivatives,

Adamantan-1-ylmethyl-methyl-amine holds promise for investigation in the following areas:

Neuropharmacology: As a potential modulator of sigma receptors (σ1 and σ2) and NMDA

receptors, which are implicated in various neurological and psychiatric disorders, including

neurodegenerative diseases, pain, and depression. The adamantane structure can influence

ligand binding and functional activity at these receptors.
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Antiviral Research: Adamantane derivatives, such as amantadine and rimantadine, have a

history as antiviral drugs, primarily targeting the M2 proton channel of the influenza A virus.

Adamantan-1-ylmethyl-methyl-amine can be screened for activity against various viruses.

Drug Design and Medicinal Chemistry: This compound can serve as a key intermediate or

building block for the synthesis of more complex molecules with improved pharmacokinetic

and pharmacodynamic profiles. The adamantyl group can enhance metabolic stability by

sterically shielding metabolically labile parts of a molecule.

Suppliers
For research purposes, Adamantan-1-ylmethyl-methyl-amine and its salts can be procured

from various chemical suppliers. It is crucial to obtain a certificate of analysis to confirm the

identity and purity of the compound.

Supplier Product Name Purity CAS Number

CymitQuimica
Adamantan-1-

ylmethyl-methyl-amine
95.0% 153461-22-4

CP Lab Safety

Adamantan-1-

ylmethyl-methyl-

amine, min 95%

≥95% 153461-22-4

Matrix Scientific

Adamantan-1-

ylmethyl-methyl-amine

hydrobromide

N/A 1185301-20-5

Advanced

ChemBlocks

--INVALID-LINK--

amine
97% 153461-22-4

Experimental Protocols
The following are generalized protocols that can be adapted for the investigation of

Adamantan-1-ylmethyl-methyl-amine. Researchers should optimize these protocols based

on their specific experimental setup and objectives.
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Application Note 1: Investigation of Sigma-1 Receptor
Binding Affinity
Objective: To determine the binding affinity of Adamantan-1-ylmethyl-methyl-amine for the

sigma-1 (σ1) receptor using a competitive radioligand binding assay.

Experimental Workflow:
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Membrane Preparation

Binding Assay

Data Analysis

Homogenize tissue (e.g., guinea pig brain) in ice-cold buffer

Centrifuge homogenate at low speed

Centrifuge supernatant at high speed

Resuspend pellet (membrane fraction) and determine protein concentration

Incubate membranes with [3H]-(+)-pentazocine (radioligand) and varying concentrations of Adamantan-1-ylmethyl-methyl-amine

Incubate at room temperature

Terminate reaction by rapid filtration through glass fiber filters

Wash filters to remove unbound radioligand

Measure radioactivity on filters using liquid scintillation counting

Calculate specific binding

Perform non-linear regression analysis to determine Ki value
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Seed Madin-Darby Canine Kidney (MDCK) cells in 6-well plates

Incubate until a confluent monolayer is formed

Infect cell monolayers with influenza A virus

Incubate for 1 hour to allow viral adsorption

Remove virus inoculum

Overlay cells with agar containing varying concentrations of Adamantan-1-ylmethyl-methyl-amine

Incubate for 2-3 days until plaques are visible

Fix and stain the cells

Count the number of plaques

Calculate the percentage of plaque reduction and determine the EC50 value
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Prepare incubation mixture containing human liver microsomes and buffer

Pre-warm mixture at 37°C

Add Adamantan-1-ylmethyl-methyl-amine to initiate the reaction

At various time points, transfer aliquots to a quenching solution (e.g., cold acetonitrile) Incubate a control sample without NADPH to assess non-enzymatic degradation

Centrifuge samples to precipitate proteins

Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound

Plot the percentage of remaining compound vs. time

Calculate the half-life (t1/2) and intrinsic clearance (CLint)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b111965?utm_src=pdf-body-img
https://www.benchchem.com/product/b111965#adamantan-1-ylmethyl-methyl-amine-suppliers-for-research-purposes
https://www.benchchem.com/product/b111965#adamantan-1-ylmethyl-methyl-amine-suppliers-for-research-purposes
https://www.benchchem.com/product/b111965#adamantan-1-ylmethyl-methyl-amine-suppliers-for-research-purposes
https://www.benchchem.com/product/b111965#adamantan-1-ylmethyl-methyl-amine-suppliers-for-research-purposes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b111965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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